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Compound of Interest

Compound Name: 2-Bromo-1-heptene

Cat. No.: B1279110

An In-depth Technical Guide to 2-Bromo-1-
heptene

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 2-Bromo-1-heptene, tailored for researchers, scientists, and professionals in
the field of drug development and organic chemistry.

Chemical Structure and IUPAC Name

2-Bromo-1-heptene is a halogenated alkene. Its structure consists of a seven-carbon chain
with a double bond at the first carbon position (between C1 and C2) and a bromine atom
attached to the second carbon.

The standard IUPAC name for this compound is 2-bromohept-1-ene.[1][2][3]
Chemical Structure:
The canonical SMILES representation of the molecule is CCCCCC(=C)Br.[1]

Physicochemical Data

A summary of the key quantitative data for 2-Bromo-1-heptene is presented in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula C7H13Br [1112]
Molecular Weight 177.08 g/mol [1][4]
IUPAC Name 2-bromohept-1-ene [11[2][5]
CAS Number 3252-91-3 [1]
Boiling Point 161.3°C at 760 mmHg [5]
Density 1.163 g/cm3 [5]
Flash Point 61°C [5]

Experimental Protocols: Synthesis of 2-Bromo-1-
heptene

A common and effective method for the synthesis of alkenes such as 2-Bromo-1-heptene is
the Wittig reaction.[4][6] This reaction involves the reaction of a phosphorus ylide with an
aldehyde or ketone. For the synthesis of 2-Bromo-1-heptene, a plausible approach involves
the reaction of bromomethylenetriphenylphosphorane with hexanal.

Proposed Wittig Reaction Protocol

Objective: To synthesize 2-Bromo-1-heptene via a Wittig reaction.

Materials:

Triphenylphosphine (PPhs)

Dibromomethane (CH2Br2)

n-Butyllithium (n-BulLi) in hexane

Hexanal

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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e Sodium sulfate (Na2S0a4)
o Standard laboratory glassware for inert atmosphere reactions
Procedure:

Preparation of the Phosphonium Salt: In a flame-dried, two-necked round-bottom flask under
an inert atmosphere of nitrogen or argon, dissolve triphenylphosphine in anhydrous diethyl
ether. Add an equimolar amount of dibromomethane and stir the mixture at room
temperature. The corresponding phosphonium salt, (boromomethyl)triphenylphosphonium
bromide, will precipitate out of the solution. The solid is then filtered, washed with dry ether,
and dried under vacuum.

Generation of the Ylide: Suspend the prepared phosphonium salt in anhydrous THF in a
separate flame-dried flask under an inert atmosphere. Cool the suspension to -78°C using a
dry ice/acetone bath. Slowly add one equivalent of n-butyllithium dropwise via syringe. The
formation of the deep red-colored ylide, bromomethylenetriphenylphosphorane, indicates a
successful reaction.

Wittig Reaction: While maintaining the low temperature, slowly add one equivalent of
hexanal, dissolved in a small amount of anhydrous THF, to the ylide solution. Allow the
reaction mixture to slowly warm to room temperature and stir overnight.

Work-up and Purification: Quench the reaction by adding a saturated aqueous solution of
ammonium chloride (NH4Cl). Transfer the mixture to a separatory funnel and extract the
aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate. After filtering off the drying agent, concentrate the solvent under
reduced pressure. The crude product can then be purified by column chromatography on
silica gel to yield pure 2-Bromo-1-heptene.

Visualization of Synthetic Pathway

The following diagram illustrates the proposed synthetic workflow for 2-Bromo-1-heptene
using the Wittig reaction.
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Step 1: Phosphonium Salt Formation

Step 3: Wittig Reaction
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Step 2: Ylide Generation 2-Bromo-1-heptene
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+nBuLi

Click to download full resolution via product page

Caption: Proposed Wittig reaction pathway for the synthesis of 2-Bromo-1-heptene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1279110#2-bromo-1-heptene-chemical-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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